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Compound of Interest

Compound Name: FD1024

Cat. No.: B12387697

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the use of Thermo
Scientific™ FastDigest™ BstX| (FD1024) for the digestion of plasmid DNA. The FastDigest
system is designed for rapid and efficient DNA digestion, with all enzymes being 100% active in
a universal buffer, allowing for flexible and streamlined workflows.[1]

Introduction

FastDigest BstXl is a restriction endonuclease that recognizes the sequence 5'-
CCANNNNNINTGG-3' and cleaves the DNA as indicated.[1] It is part of the FastDigest line of
enzymes, which are characterized by their ability to digest DNA in 5-15 minutes in the universal
FastDigest or FastDigest Green Buffer.[1] This allows for rapid single, double, or multiple
digestions in a single reaction tube, eliminating the need for sequential digestions.[1] The
enzyme is ideally suited for various molecular biology applications, including cloning, and is
active on plasmid, genomic, and viral DNA, as well as PCR products.[1]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for setting up a FastDigest
BstXI reaction for plasmid DNA.

Table 1: Recommended Reaction Conditions
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Parameter Condition
Incubation Temperature 37°C

Incubation Time 5 minutes
Thermal Inactivation 80°C for 5 minutes

1X FastDigest Buffer or 1X FastDigest Green
Buffer

Recommended Buffer

Data sourced from the Thermo Fisher Scientific product manual.[1]

Table 2: Standard Reaction Setup for Plasmid DNA Digestion

Volume for 20 pL Volume for 30 pL Volume for 50 pL

Component . . .
Reaction Reaction Reaction
Nuclease-free water 15 pL 17 pyL 30 pL
10X FastDigest or
10X FastDigest Green 2 pL 2 L 5puL
Buffer
Plasmid DNA (up to 1 -_ 10 pL (~0.2 pg for 10 pL (5 pg for
1g) H PCR product) genomic DNA)
FastDigest BstXI (1
1puL 1pL 5uL
FDU/uL)
Total Volume 20 pL 30 L 50 pL

Note: 1 uL of FastDigest BstXI is sufficient to digest up to 1 pg of plasmid DNA in 5 minutes.[1]
The volume of DNA can be adjusted based on its concentration, with a corresponding
adjustment in the volume of nuclease-free water.

Table 3: Scaling Up Plasmid DNA Digestion
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FastDigest Enzyme 10X FastDigest Total Reaction
DNA Amount
Volume Buffer Volume Volume
1 pg 1puL 2 uL 20 pL
2ug 2L 2L 20 pL
3 ug 3 uL 3uL 30 L
4 ug 4 uL 4 uL 40 pL
5ug 5uL 5uL 50 pL

For larger scale digestions (e.g., 100 pug of DNA), it is recommended to use 5-10 pL of enzyme
in a 500 pL reaction volume and incubate for 16 hours.[2]

Experimental Protocols
Standard Digestion of Plasmid DNA

This protocol is suitable for the routine digestion of up to 1 pg of plasmid DNA.
Materials:

o FastDigest BstXI (FD1024)

» 10X FastDigest Buffer or 10X FastDigest Green Buffer

e Plasmid DNA

e Nuclease-free water

e Microcentrifuge tubes

» Heat block or water bath set to 37°C and 80°C

Procedure:

e At room temperature, combine the following components in a microcentrifuge tube in the
order listed:
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[e]

15 pL of nuclease-free water

o

2 pL of 10X FastDigest or 10X FastDigest Green Buffer

[¢]

2 uL of plasmid DNA (up to 1 ug)

[¢]

1 pL of FastDigest BstXI

o Gently mix the reaction by pipetting up and down, then spin down the contents briefly.
 Incubate the reaction at 37°C for 5 minutes.
o (Optional) Inactivate the enzyme by heating the reaction at 80°C for 5 minutes.

o The digested DNA is now ready for downstream applications. If FastDigest Green Buffer was
used, the reaction can be loaded directly onto an agarose gel for analysis.[1]

Double Digestion with another FastDigest Enzyme

All FastDigest enzymes are 100% active in the universal FastDigest buffer, enabling efficient
double digestions.

Procedure:
» Follow the standard protocol (3.1), but in step 1, add 1 pL of each FastDigest enzyme.
e The combined volume of enzymes should not exceed 1/10th of the total reaction volume.[1]

 Incubate at 37°C for 5-15 minutes, according to the recommendations for the specific
enzymes.

Important Considerations

¢ Methylation Sensitivity: FastDigest BstXI cleavage is impaired by overlapping dcm
methylation. To avoid this, it is recommended to use a dam-, dcm- E. coli strain for plasmid
propagation, such as GM2163.[1]

» FastDigest Green Buffer: This buffer includes a density reagent and two tracking dyes (blue
and yellow), allowing for direct loading of the reaction mixture onto an agarose gel.[1][2] The
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blue dye migrates with 3-5 kb DNA fragments, while the yellow dye migrates faster than 10
bp fragments in a 1% agarose gel.[1] For applications requiring fluorescence analysis, the
colorless FastDigest Buffer is recommended.[1]

o Star Activity: While FastDigest enzymes are designed to not show star activity even in
prolonged incubations, it is good practice to follow the recommended protocol.[1] Star activity
can be influenced by factors such as high glycerol concentration.[3]

o Downstream Applications: Enzymes used in common downstream applications such as
ligation, blunting, and dephosphorylation reactions have 100% activity in the FastDigest and
FastDigest Green Buffers.[1]

Visualized Workflow

The following diagrams illustrate the experimental workflow for a standard plasmid digestion
and the decision-making process for buffer selection.
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Caption: Workflow for FastDigest BstXI plasmid DNA digestion.
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Caption: Buffer selection guide for FastDigest reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b12387697#fd1024-fastdigest-bstxi-digestion-
protocol-for-plasmid-dna]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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